Cas no 821776-81-2 (Benzonitrile, 4-(dipentylamino)-2-nitro-)

• Product Name: Benzonitrile, 4-(dipentylamino)-2-nitro-
• CAS No: 821776-81-2
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 697295
• PubChem ID: 11472188
• Update Time: 2025-04-19

Benzonitrile, 4-(dipentylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(dipentylamino)-2-nitro-
• 4-(dipentylamino)-2-nitroBenzonitrile
• 821776-81-2
• SCHEMBL3047731
• FT-0735301
• DTXSID80467031

• Inchi： 1S/C17H25N3O2/c1-3-5-7-11-19(12-8-6-4-2)16-10-9-15(14-18)17(13-16)20(21)22/h9-10,13H,3-8,11-12H2,1-2H3
• InChI Key： CWCXIQXIWKTNGA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=CC(=C1)N(CCCCC)CCCCC)=O

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 72.8Ų